4-Methoxynaphthalen-2-amine hydrochloride

• IUPAC Name: 4-methoxynaphthalen-2-amine;hydrochloride
• InChI: InChI=1S/C11H11NO.ClH/c1-13-11-7-9(12)6-8-4-2-3-5-10(8)11;/h2-7H,12H2,1H3;1H
• InChI Key: ALSJQDMNXZPICM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=CC=CC=C21)N.Cl
• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• CAS No.: 2138116-14-8

Description

4-Methoxynaphthalen-2-amine hydrochloride is a chemical compound with the CAS Number: 1864073-43-7. It has a molecular weight of 223.7. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H13NO.ClH/c1-14-12-7-9(8-13)6-10-4-2-3-5-11(10)12;/h2-7H,8,13H2,1H3;1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. Its molecular weight is 223.7.

Scientific Research Applications

Catalytic Applications in Pharmaceutical Synthesis

4-Methoxynaphthalen-2-amine hydrochloride plays a role in the synthesis of pharmaceutical compounds through catalytic reactions. A notable example is its involvement in the production of 2-methoxynaphthalene, an important intermediate in the manufacture of naproxen, a non-steroidal anti-inflammatory drug. The catalytic methylation of 2-naphthol using dimethyl carbonate, a greener alternative to traditional methylation agents, has been studied with the aim of improving selectivity and efficiency. Supported catalysts based on calcined-hydrotalcite have shown promising results in terms of conversion rates and selectivity towards 2-methoxynaphthalene, highlighting the potential of this compound in green chemistry applications (Yadav & Salunke, 2013).

Corrosion Inhibition for Steel

Another application of derivatives of this compound is in the field of corrosion inhibition. Specifically, 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole has been tested as a corrosion inhibitor for mild steel in hydrochloric acid medium. This compound demonstrates high inhibition efficiency, suggesting its utility in protecting steel structures against acidic corrosion. The effectiveness of such inhibitors is attributed to their ability to adsorb onto the steel surface, forming a protective layer that significantly reduces the rate of corrosion (Bentiss et al., 2009).

Fluorescent Dye Synthesis

This compound derivatives also find use in the synthesis of fluorescent dyes. An efficient one-pot synthesis method has been developed for fluorescent hydroxyl naphthalene-1,4-dione derivatives, employing a three-component reaction that includes this compound. These compounds exhibit strong fluorescence in solution, making them potential candidates for use in a variety of applications, including biological imaging and molecular probes (Dabiri, Noroozi Tisseh, & Bazgir, 2011).

Anticancer Activity

Further research into derivatives of this compound has revealed their potential in anticancer therapies. A series of 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines were synthesized and evaluated for their anticancer activities. These compounds showed promising antiproliferative activity against cancer cell lines, with some derivatives exhibiting significant inhibition of tubulin polymerization, a crucial process in cell division. This suggests their potential use as chemotherapeutic agents (Liu, Wang, Peng, & Li, 2020).